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Compound of Interest

Compound Name: 3,7-Dimethyl-1-octanol

Cat. No.: B1312419 Get Quote

Technical Guide: Physical Properties of 3,7-
Dimethyl-1-octanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3,7-
Dimethyl-1-octanol, specifically its boiling point and density. The information is presented with

a focus on experimental methodologies and clear data representation to support research and

development activities.

Quantitative Data Summary
The physical properties of 3,7-Dimethyl-1-octanol have been determined under various

experimental conditions. The following table summarizes these key quantitative data points for

easy reference and comparison.
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Physical Property Value Conditions

Boiling Point 213 °C
at standard atmospheric

pressure[1]

118 °C
at 15 mmHg[2] (or 2.0 x 10³

Pa[1])

98-99 °C at 9 mmHg[3][4][5][6]

Density 0.828 g/mL at 20 °C[1][3][4][5]

0.824 g/mL at 25 °C[3]

Specific Gravity 0.83 at 20/20 °C[2]

Experimental Protocols
The determination of boiling point and density are fundamental procedures in the physical

characterization of a liquid compound. The following sections detail the generalized

experimental methodologies for these measurements.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For precise measurement, especially for small quantities or at reduced pressures, the

capillary method (Siwoloboff method) is commonly employed.

Protocol:

Sample Preparation: A small volume (a few milliliters) of 3,7-Dimethyl-1-octanol is placed

into a small-diameter test tube.

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid

within the test tube.[7][8][9]

Apparatus Assembly: The test tube is securely attached to a thermometer, ensuring the

thermometer's bulb is aligned with the liquid sample.[7][9]

Heating: The entire assembly is immersed in a heating bath (e.g., water or mineral oil) and

heated gently and uniformly.[7][9][10]
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Observation: As the temperature rises, air trapped in the capillary tube will be expelled,

followed by the vapor of the liquid as it approaches its boiling point. A continuous and rapid

stream of bubbles will emerge from the open end of the capillary tube.[8]

Measurement: The heat source is then removed, and the bath is allowed to cool slowly. The

boiling point is recorded as the temperature at which the bubbling stops and the liquid begins

to be drawn up into the capillary tube.[8][10] This indicates that the external pressure has just

overcome the vapor pressure of the liquid.

Density is an intrinsic property defined as the mass of a substance per unit volume.[11] A

straightforward and common method for determining the density of a liquid involves precise

measurement of its mass and volume.

Protocol:

Mass of Container: The mass of a clean, dry volumetric flask or graduated cylinder is

measured using an analytical balance.[12]

Volume Measurement: A precise volume of 3,7-Dimethyl-1-octanol is added to the tared

container. The volume is read from the bottom of the meniscus.[12]

Mass of Liquid: The container with the liquid is re-weighed. The mass of the liquid is

determined by subtracting the mass of the empty container from this total mass.[12]

Calculation: The density is calculated by dividing the mass of the liquid by the volume it

occupies (Density = Mass / Volume).[11][13] To ensure accuracy, this procedure is typically

repeated multiple times, and the average value is reported. The temperature of the liquid

must be recorded as density is temperature-dependent.

Visualized Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for Boiling Point Determination.
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Caption: Workflow for Density Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1312419?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/3,7-dimethyl-1-octanol
https://www.tcichemicals.com/US/en/p/D1442
https://www.sigmaaldrich.com/JP/ja/product/aldrich/305774
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9103634.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6103633.htm
https://www.guidechem.com/dictionary/en/106-21-8.html
https://askfilo.com/user-question-answers-smart-solutions/experiment-determining-the-boiling-points-of-organic-3335333436313839
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://ivypanda.com/essays/micro-method-determination-of-boiling-point-of-hydrocarbons/
https://jeplerts.wordpress.com/2008/12/21/analytical-chemistry-experiment-determination-of-the-boiling-point-of-wine/
https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.homesciencetools.com/article/liquid-density-project/
https://www.benchchem.com/product/b1312419#physical-properties-of-3-7-dimethyl-1-octanol-boiling-point-density
https://www.benchchem.com/product/b1312419#physical-properties-of-3-7-dimethyl-1-octanol-boiling-point-density
https://www.benchchem.com/product/b1312419#physical-properties-of-3-7-dimethyl-1-octanol-boiling-point-density
https://www.benchchem.com/product/b1312419#physical-properties-of-3-7-dimethyl-1-octanol-boiling-point-density
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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